2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-2-methylpropanamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28ClN3O4S/c1-18(2,26-16-7-5-15(19)6-8-16)17(23)20-13-14-9-11-22(12-10-14)27(24,25)21(3)4/h5-8,14H,9-13H2,1-4H3,(H,20,23) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGQSNJGHCDDPJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCC1CCN(CC1)S(=O)(=O)N(C)C)OC2=CC=C(C=C2)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28ClN3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide, with the CAS number 2034356-31-3, is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula for this compound is , with a molecular weight of 389.9 g/mol. The structure features a piperidine ring, a chlorophenoxy group, and a sulfamoyl moiety, which contribute to its biological interactions.
| Property | Value |
|---|---|
| CAS Number | 2034356-31-3 |
| Molecular Formula | C₁₆H₂₄ClN₃O₄S |
| Molecular Weight | 389.9 g/mol |
Research indicates that this compound acts as an inhibitor of the Mcl-1 oncoprotein, which plays a crucial role in cell survival and apoptosis. By inhibiting Mcl-1, the compound may promote apoptosis in cancer cells, making it a candidate for cancer therapy.
In Vitro Studies
In vitro studies have shown that compounds similar to 2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide can effectively inhibit Mcl-1 activity. For instance, structure-based drug design has identified small molecules that bind to the Mcl-1 protein, leading to decreased cell viability in various cancer cell lines .
Case Studies
- Acute Myeloid Leukemia (AML) :
- Prostate Cancer :
Binding Affinity
The binding affinity of this compound to Mcl-1 has been evaluated using various assays. The Ki values obtained from competitive binding studies indicate a strong interaction with the target protein:
| Compound | Ki (nM) |
|---|---|
| 2-(4-chlorophenoxy)-... | 0.033 ± 0.025 |
| Control Compound | 0.031 ± 0.017 |
These values suggest that the compound exhibits potent inhibitory effects on Mcl-1, supporting its role as a therapeutic agent.
Selectivity Profile
The selectivity of this compound was assessed against other proteins involved in apoptosis regulation, such as Bcl-xL. The selectivity ratio indicates a preference for Mcl-1 over Bcl-xL, which is advantageous for minimizing off-target effects:
This selectivity profile is crucial for developing targeted therapies with reduced side effects.
Q & A
Q. What green chemistry principles apply to scaling up synthesis?
- Methodology :
- Solvent selection : Replace DMF with cyclopentyl methyl ether (CPME) for lower toxicity .
- Catalysis : Use immobilized lipases for ester hydrolysis steps to reduce waste .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
